Cas no 2171340-81-9 ((2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171340-81-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5870171
• PubChem ID: 165562382
• Update Time: 2025-10-29

(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1553386
• (2R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-2-carboxylic acid
• 2171340-81-9

• Inchi： 1S/C27H32N2O5/c1-18(9-7-14-24(30)29-16-8-15-27(29,2)25(31)32)28-26(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23H,7-9,14-17H2,1-2H3,(H,28,33)(H,31,32)/t18?,27-/m1/s1
• InChI Key： CDRFSSXFWOWVDA-MKAWVKDUSA-N
• SMILES： OC([C@@]1(C)CCCN1C(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2171340-81-9 and Product Name: (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid

The compound with the CAS number 2171340-81-9 and the product name (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the realm of bioactive molecules designed to interact with specific biological targets. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of considerable interest among researchers seeking novel therapeutic agents.

The molecular framework of this compound features a pyrrolidine core, which is a common motif in biologically active peptides and small molecules. The pyrrolidine ring is substituted at the 2-position with a methyl group, enhancing its stability and interactions with biological targets. Additionally, the presence of a carboxylic acid group at the 2-methylpyrrolidine moiety provides a site for further derivatization, allowing for the creation of various analogs with tailored properties.

One of the most striking features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc moiety is widely used in peptide synthesis due to its stability under basic conditions and its ease of removal, making it an ideal choice for protecting amino groups during synthetic procedures. In this context, the Fmoc group is attached to an amino group that is part of a hexanoyl chain extending from the pyrrolidine ring. This hexanoyl chain serves as a linker, connecting the pyrrolidine core to another functional unit.

The other functional unit in this molecule is a secondary amine derived from the Fmoc group, which is connected to a hexanoyl moiety. This hexanoyl group further extends the molecular chain, providing additional interaction points with biological targets. The secondary amine can participate in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug candidates. The overall structure of this compound thus presents multiple opportunities for interaction with biological systems.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds like (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid exemplify this principle by incorporating multiple functional groups that can modulate their interactions with biological targets. The pyrrolidine core, along with its substituents, can be tailored to fit into specific binding pockets in proteins or enzymes, while the Fmoc group and hexanoyl chain provide additional flexibility for optimization.

In particular, the fluorenylmethoxycarbonyl group has been extensively studied for its applications in peptide synthesis and drug development. Its stability and ease of removal make it an invaluable tool for constructing complex peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability or rapid degradation. The incorporation of Fmoc-derived units into larger molecules like this one allows researchers to explore new chemical space and discover novel pharmacophores.

The hexanoyl chain in this compound adds another layer of complexity and functionality. Hexanoyl chains are commonly found in natural products and bioactive molecules due to their ability to enhance solubility and bioavailability. They can also participate in hydrophobic interactions, which are important for binding affinity and membrane permeability. By varying the length and composition of the hexanoyl chain, researchers can fine-tune the physicochemical properties of their compounds, making them more suitable for specific applications.

One area where this compound shows particular promise is in the development of enzyme inhibitors. Enzymes are critical targets for many therapeutic interventions, and small molecules that can modulate their activity have significant medical applications. The structural features of this compound, including its pyrrolidine core and Fmoc-derived secondary amine, make it well-suited for interacting with enzymatic active sites. By designing analogs that optimize these interactions, researchers can develop potent and selective enzyme inhibitors.

Another potential application lies in the field of receptor ligands. Receptors play a crucial role in signal transduction pathways and are often targeted by drugs to treat various diseases. The ability of this compound to interact with specific receptors could make it useful for developing new treatments for conditions such as neurological disorders or cancer. The fluorenylmethoxycarbonyl group provides additional opportunities for derivatization, allowing researchers to create ligands with tailored affinities and selectivities.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including protection-deprotection strategies involving the Fmoc group. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The complexity of the synthesis underscores the skill required from chemists working in drug discovery.

In conclusion, (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171340-81-9) is a promising candidate for further development as a therapeutic agent or biochemical tool. Its unique structural features, including the pyrrolidine core、the fluorenylmethoxycarbonyl protecting group、and the hexanoyl linker，make it well-suited for interaction with biological targets such as enzymes or receptors。The ongoing research into this compound and its analogs holds great potential for advancing our understanding of disease mechanisms and developing new treatments.